Cas no 1361594-95-7 (2-Fluoro-6-(2,3,4-trichlorophenyl)isonicotinic acid)

• Product Name: 2-Fluoro-6-(2,3,4-trichlorophenyl)isonicotinic acid
• CAS No: 1361594-95-7
• MF: C₁₂H₅Cl₃FNO₂
• MW: 320.531003713608
• CID: 4923445
• Update Time: 2025-07-04

2-Fluoro-6-(2,3,4-trichlorophenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-(2,3,4-trichlorophenyl)isonicotinic acid

• Inchi： 1S/C12H5Cl3FNO2/c13-7-2-1-6(10(14)11(7)15)8-3-5(12(18)19)4-9(16)17-8/h1-4H,(H,18,19)
• InChI Key： YDVLKSLVIDNWPM-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=C(C(=O)O)C=C(N=1)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 347
• XLogP3: 4.4
• Topological Polar Surface Area: 50.2

Additional information on 2-Fluoro-6-(2,3,4-trichlorophenyl)isonicotinic acid

Introduction to 2-Fluoro-6-(2,3,4-trichlorophenyl)isonicotinic Acid (CAS No. 1361594-95-7) and Its Emerging Applications in Chemical Biology

2-Fluoro-6-(2,3,4-trichlorophenyl)isonicotinic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1361594-95-7, is a structurally sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of isonicotinic acid derivatives, which are well-known for their broad spectrum of biological activities. The unique combination of a fluorine atom and a trichlorophenyl group in its molecular framework imparts distinct chemical and pharmacological properties, making it a valuable scaffold for drug discovery and molecular probe development.

The structural motif of 2-Fluoro-6-(2,3,4-trichlorophenyl)isonicotinic acid features a fluorine substituent at the 2-position and a trichlorophenyl group at the 6-position of the isonicotinic acid core. This arrangement not only enhances the compound's lipophilicity but also modulates its interactions with biological targets. The fluorine atom, being electron-withdrawing, can influence electronic properties and metabolic stability, while the trichlorophenyl group contributes to strong binding affinities through halogen bonding and hydrophobic interactions.

In recent years, there has been a surge in research focused on developing novel isonicotinic acid derivatives as potential therapeutic agents. The fluorine-containing isonicotinates have been particularly studied for their ability to act as probes in protein-ligand interactions and as intermediates in the synthesis of more complex pharmacophores. For instance, studies have demonstrated that fluorinated isonicotinic acids can exhibit enhanced binding affinity to certain enzymes and receptors compared to their non-fluorinated counterparts.

One of the most compelling aspects of 2-Fluoro-6-(2,3,4-trichlorophenyl)isonicotinic acid is its potential as a tool in medicinal chemistry. Researchers have leveraged its structural features to design molecules with improved pharmacokinetic profiles. The presence of the fluorine atom has been shown to increase metabolic stability, reducing the rate at which the compound is metabolized by enzymes such as cytochrome P450. This property is particularly advantageous in drug development, where longer half-lives can lead to more effective therapeutic outcomes.

Moreover, the trichlorophenyl group in 2-Fluoro-6-(2,3,4-trichlorophenyl)isonicotinic acid contributes to its ability to interact with biological targets through multiple non-covalent forces. This versatility makes it an attractive scaffold for designing molecules that can selectively inhibit specific biological pathways. For example, derivatives of this compound have been explored as potential inhibitors of kinases and other enzymes implicated in cancer and inflammatory diseases.

The synthesis of 2-Fluoro-6-(2,3,4-trichlorophenyl)isonicotinic acid involves multi-step organic reactions that highlight its synthetic accessibility while maintaining high purity standards. The process typically begins with the preparation of 2-fluorobenzaldehyde or a similar precursor, followed by condensation with malonic acid derivatives or other suitable substrates to form the isonicotinic acid core. Subsequent chlorination and functional group manipulation yield the final product. Advances in synthetic methodologies have enabled researchers to optimize these reactions for higher yields and reduced environmental impact.

In academic research circles, 2-Fluoro-6-(2,3,4-trichlorophenyl)isonicotinic acid has been employed as a building block for more complex molecules with tailored biological activities. Its structural features allow for easy modification at multiple positions, enabling chemists to explore a wide range of pharmacological possibilities. For instance, researchers have attached various functional groups to the carboxylic acid moiety or introduced different substituents at the fluorine or trichlorophenyl positions to fine-tune their interactions with biological targets.

The compound's utility extends beyond academic research into industrial applications. Pharmaceutical companies are increasingly interested in fluorinated isonicotinates due to their potential as lead compounds for new drugs. The ability to modify their structure while maintaining key pharmacological properties makes them ideal candidates for further development into therapeutic agents with improved efficacy and safety profiles.

Recent studies have also highlighted the role of 2-Fluoro-6-(2,3,4-trichlorophenyl)isonicotinic acid in understanding enzyme mechanisms and protein-protein interactions. By using this compound as a fluorescent probe or an affinity label, researchers can gain insights into how enzymes recognize and bind substrates or how proteins interact within cellular pathways. These insights are crucial for developing targeted therapies that modulate specific biological processes.

The future prospects for 2-Fluoro-6-(2,3,4-trichlorophenyl)isonicotinic acid are promising as new synthetic techniques and analytical methods continue to emerge. Innovations in computational chemistry and high-throughput screening are expected to accelerate the discovery of novel derivatives with enhanced biological activities. Additionally, advances in biocatalysis may provide more sustainable routes for synthesizing this compound and its analogs.

In conclusion, 2-Fluoro-6-(2,3,4-trichlorophenyl)isonicotinic acid (CAS No. 1361594-95-7) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features make it a versatile tool for drug discovery and molecular probe development. As research continues to uncover new applications for this compound，its importance in both academic and industrial settings is likely to grow even further。